Cas no 1807036-79-8 (Methyl 4-bromo-2-chloropyridine-3-acetate)

Methyl 4-bromo-2-chloropyridine-3-acetate is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its structure features both bromo and chloro substituents on the pyridine ring, offering distinct reactivity for selective functionalization. The ester group at the 3-position enhances solubility and facilitates further derivatization, making it a valuable intermediate in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s high purity and stability ensure consistent performance in complex synthetic routes. Its utility in constructing biologically active molecules, such as kinase inhibitors and herbicides, underscores its importance in medicinal and agricultural chemistry research. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

Methyl 4-bromo-2-chloropyridine-3-acetate structure

1807036-79-8 structure

Product Name:Methyl 4-bromo-2-chloropyridine-3-acetate

CAS No:1807036-79-8

MF:C₈H₇BrClNO₂

MW:264.503680467606

CID:4803285

Update Time:2025-07-23

Methyl 4-bromo-2-chloropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-chloropyridine-3-acetate
- Inchi： 1S/C8H7BrClNO2/c1-13-7(12)4-5-6(9)2-3-11-8(5)10/h2-3H,4H2,1H3
- InChI Key： UVGNOFLUTMOSQO-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1CC(=O)OC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
XLogP3: 2.3
Topological Polar Surface Area: 39.2

Methyl 4-bromo-2-chloropyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013890-250mg	Methyl 4-bromo-2-chloropyridine-3-acetate	1807036-79-8	95%	250mg	$1,019.20	2022-03-31
Alichem	A029013890-1g	Methyl 4-bromo-2-chloropyridine-3-acetate	1807036-79-8	95%	1g	$2,981.85	2022-03-31

Methyl 4-bromo-2-chloropyridine-3-acetate Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on Methyl 4-bromo-2-chloropyridine-3-acetate

Comprehensive Overview of Methyl 4-bromo-2-chloropyridine-3-acetate (CAS No. 1807036-79-8)

Methyl 4-bromo-2-chloropyridine-3-acetate (CAS No. 1807036-79-8) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of bromine and chlorine substituents, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₈H₇BrClNO₂, highlights its potential for cross-coupling reactions, a topic frequently searched in organic synthesis forums.

Recent trends in AI-driven drug discovery have amplified interest in compounds like Methyl 4-bromo-2-chloropyridine-3-acetate. Researchers often query "how to optimize Suzuki-Miyaura reactions with brominated pyridines" or "applications of halogenated pyridines in medicinal chemistry," reflecting its relevance. The compound’s ester functional group further enables prodrug design, a hot topic in biopharmaceutical innovation.

From a synthetic chemistry perspective, this compound’s crystallinity and solubility profiles are frequently discussed in patent literature. Its role in constructing kinase inhibitors aligns with trending searches like "targeted cancer therapy intermediates." Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as emphasized in Good Manufacturing Practice (GMP) guidelines.

Environmental and regulatory considerations are also pivotal. Queries like "green chemistry alternatives for halogenated intermediates" underscore the demand for sustainable synthesis routes. While Methyl 4-bromo-2-chloropyridine-3-acetate is not classified as hazardous, proper laboratory handling protocols remain essential, per OSHA standards.

In summary, CAS 1807036-79-8 exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span drug development, material science, and catalysis research, making it a staple in high-throughput screening libraries and academic publications alike.